Cas no 89656-82-6 (Cyclohexanecarboxylic acid, 1-methyl-2-oxo-, methyl ester, (1R)-)

• Product Name: Cyclohexanecarboxylic acid, 1-methyl-2-oxo-, methyl ester, (1R)-
• CAS No: 89656-82-6
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 593180
• PubChem ID: 12418821
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 1-methyl-2-oxo-, methyl ester, (1R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-methyl-2-oxo-, methyl ester, (1R)-
• 89656-82-6
• SCHEMBL7550154
• METHYL (R)-1-METHYL-2-OXOCYCLOHEXANE-1-CARBOXYLATE
• AT36583

• Inchi： 1S/C9H14O3/c1-9(8(11)12-2)6-4-3-5-7(9)10/h3-6H2,1-2H3/t9-/m1/s1
• InChI Key： XVOWMIBAOJEFIT-SECBINFHSA-N
• SMILES： O=C1CCCC[C@]1(C(=O)OC)C

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters